Cas no 882689-39-6 (BENZENEPROPANOIC ACID, 2-BROMO-4-(TRIFLUOROMETHYL)-, METHYL ESTER)

• Product Name: BENZENEPROPANOIC ACID, 2-BROMO-4-(TRIFLUOROMETHYL)-, METHYL ESTER
• CAS No: 882689-39-6
• MF: C₁₁H₁₀BrF₃O₂
• MW: 311.095113277435
• CID: 3374849
• PubChem ID: 69437765
• Update Time: 2025-04-21

BENZENEPROPANOIC ACID, 2-BROMO-4-(TRIFLUOROMETHYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZENEPROPANOIC ACID, 2-BROMO-4-(TRIFLUOROMETHYL)-, METHYL ESTER
• SCHEMBL5429112
• Methyl 3-(2-bromo-4-(trifluoromethyl)phenyl)propanoate
• Methyl 3-(2'-bromo-4'-(trifluoromethyl)phenyl)propionate
• methyl 3-[2-bromo-4-(trifluoromethyl)phenyl]propanoate
• Methyl3-(2-bromo-4-(trifluoromethyl)phenyl)propanoate
• 882689-39-6

• Inchi： 1S/C11H10BrF3O2/c1-17-10(16)5-3-7-2-4-8(6-9(7)12)11(13,14)15/h2,4,6H,3,5H2,1H3
• InChI Key： XVBNTLMMEFFZAQ-UHFFFAOYSA-N
• SMILES： C1(CCC(OC)=O)=CC=C(C(F)(F)F)C=C1Br

Computed Properties

• Exact Mass: 309.98163Da
• Monoisotopic Mass: 309.98163Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų